Cas no 98436-82-9 (2-Methyl-1H-benzimidazole-4,7-dione)

2-Methyl-1H-benzimidazole-4,7-dione structure
98436-82-9 structure
Product Name:2-Methyl-1H-benzimidazole-4,7-dione
CAS No:98436-82-9
MF:C8H6N2O2
MW:162.145441532135
CID:801809
PubChem ID:13972364
Update Time:2024-03-01

2-Methyl-1H-benzimidazole-4,7-dione Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-4,7-dione,2-methyl-
    • 1H-Benzimidazole-4,7-dione,2-methyl-(9CI)
    • 2-methyl-1H-benzimidazole-4,7-dione
    • 2-methylbenzimidazole-4,7-dione
    • 2-Methyl-1H-benzimidazole-4,7-dione
    • Inchi: 1S/C8H6N2O2/c1-4-9-7-5(11)2-3-6(12)8(7)10-4/h2-3H,1H3,(H,9,10)
    • InChI Key: LIVPNDKLBYITTQ-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(C2=C1NC(C)=N2)=O

Computed Properties

  • Exact Mass: 162.042927438g/mol
  • Monoisotopic Mass: 162.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.8
  • XLogP3: 0.7
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